N1-methyl-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N-methyl-N'-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C14H21N3O2S/c1-15-13(18)14(19)16-9-11-4-6-17(7-5-11)10-12-3-2-8-20-12/h2-3,8,11H,4-7,9-10H2,1H3,(H,15,18)(H,16,19)
• InChI Key: URJBYHYQVZRQKH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NCC1CCN(CC1)CC2=CC=CS2
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol
• CAS No.: 953231-59-9

Description

N1-methyl-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer and autoimmune diseases.

Scientific Research Applications

Neuropharmacology

Research has demonstrated that N1-methyl-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide and related compounds have significant implications in neuropharmacology, particularly in the study of orexin receptors, which are involved in regulating feeding, arousal, stress, and drug abuse. For instance, antagonists of orexin receptors have been evaluated for their potential in treating binge eating disorders in female rats, indicating a major role of orexin mechanisms in compulsive eating behaviors (Piccoli et al., 2012).

Chemical Synthesis and Catalysis

This compound is also relevant in chemical synthesis, particularly in catalysis. For example, Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide has been identified as an effective catalyst system in the Goldberg amidation of aryl chlorides, demonstrating its utility in facilitating various chemical reactions (De et al., 2017).

Neuroscience

Further applications in neuroscience include the study of serotonin receptors, where related compounds have been used to investigate the effects on extracellular serotonin levels, providing insights into the treatment of conditions like depression (Roberts et al., 1998).

Organic Chemistry and Material Science

In organic chemistry and material science, studies have explored the structural properties of similar compounds, aiding in the development of new synthetic methods and understanding molecular interactions (Mamedov et al., 2016).

Neuroprotective Research

Research into neuroprotective agents has also incorporated similar compounds, particularly in the context of studying NMDA antagonists and their potential role in protecting neurons from glutamate toxicity, which has implications for diseases like Alzheimer's and Parkinson's (Chenard et al., 1995).

Analytical Chemistry

In analytical chemistry, derivatives of this compound have been used in developing fluorescent sensors for the detection of metal ions, showcasing its utility in environmental monitoring and analytical applications (Wang et al., 2014).